Cas no 2055119-31-6 (4-(4-Aminophenoxy)benzoic acid hydrochloride)

• Product Name: 4-(4-Aminophenoxy)benzoic acid hydrochloride
• CAS No: 2055119-31-6
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 4634845
• Update Time: 2025-10-29

4-(4-Aminophenoxy)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminophenoxy)benzoic acid hydrochloride
• 4-(4-aminophenoxy)benzoic acid;hydrochloride

• Inchi： 1S/C13H11NO3.ClH/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16;/h1-8H,14H2,(H,15,16);1H
• InChI Key： MJCLKGWFNIXYRG-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 72.6

Additional information on 4-(4-Aminophenoxy)benzoic acid hydrochloride

4-(4-Aminophenoxy)benzoic Acid Hydrochloride: A Comprehensive Overview

4-(4-Aminophenoxy)benzoic acid hydrochloride (CAS No: 2055119-31-6) is a chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, often referred to as 4-(4-aminophenoxy)benzoic acid HCl, is a derivative of benzoic acid with a hydroxyl group substituted by a phenoxy group containing an amino substituent. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting specific biological pathways.

The chemical structure of 4-(4-aminophenoxy)benzoic acid hydrochloride consists of a benzoic acid moiety attached to a phenoxy group, which itself bears an amino group at the para position. This arrangement imparts the compound with distinct physicochemical properties, including moderate solubility in polar solvents and a melting point that facilitates its use in various synthetic reactions. The presence of both hydroxyl and amino groups introduces functional diversity, enabling this compound to participate in multiple types of chemical reactions, such as nucleophilic substitutions, condensations, and coupling reactions.

Recent studies have highlighted the potential of 4-(4-aminophenoxy)benzoic acid hydrochloride in the development of bioactive compounds with therapeutic applications. For instance, researchers have explored its role as a precursor in the synthesis of antidepressants, where its ability to modulate serotonin reuptake has shown promise in preclinical models. Additionally, this compound has been utilized in the creation of anti-inflammatory agents, leveraging its capacity to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 4-(4-aminophenoxy)benzoic acid hydrochloride typically involves multi-step processes that emphasize precision and control over reaction conditions. A common approach includes the substitution of a suitable phenoxy group onto the benzoic acid backbone, followed by protonation to form the hydrochloride salt. Advanced techniques such as molecular modeling and computational chemistry have been employed to optimize synthetic routes, ensuring higher yields and purities.

In terms of application, this compound serves as an essential building block in drug discovery programs targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions. Its versatility is further underscored by its use in the development of prodrugs, where it can be chemically modified to enhance bioavailability or target specificity.

Recent advancements in medicinal chemistry have also explored the potential of 4-(4-aminophenoxy)benzoic acid hydrochloride as a component in nanomedicine formulations. By incorporating this compound into nanoparticles or liposomal delivery systems, researchers aim to improve its pharmacokinetic profile and reduce systemic toxicity, paving the way for more effective therapeutic interventions.

Moreover, the compound's role in biological assays has been significant, particularly in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for drug development. Its ability to interact with various biological targets makes it an invaluable tool for understanding complex cellular mechanisms and disease pathways.

In conclusion, 4-(4-aminophenoxy)benzoic acid hydrochloride stands out as a pivotal molecule in contemporary chemical research due to its structural versatility and wide-ranging applications. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in advancing medical science and therapeutic innovation.